Cas no 937602-13-6 (4-(6-Bromo-2-pyridinyl)-1,3-thiazol-2-amine)

4-(6-Bromo-2-pyridinyl)-1,3-thiazol-2-amine structure
937602-13-6 structure
Product Name:4-(6-Bromo-2-pyridinyl)-1,3-thiazol-2-amine
CAS No:937602-13-6
MF:C8H6BrN3S
MW:256.12233877182
MDL:MFCD09027112
CID:3143228
PubChem ID:18526205
Update Time:2025-04-21

4-(6-Bromo-2-pyridinyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-(6-bromopyridin-2-yl)-1,3-thiazole
    • HA-0213
    • 4-(6-Bromopyridin-2-yl)thiazol-2-amine
    • MFCD09027112
    • 4-(6-Bromo-2-pyridinyl)-2-thiazolamine
    • 937602-13-6
    • 4-(6-bromopyridin-2-yl)-1,3-thiazol-2-amine
    • DB-166466
    • EN300-2002760
    • CS-0436353
    • 4-(6-Bromo-2-pyridinyl)-1,3-thiazol-2-amine
    • AKOS005072949
    • SCHEMBL22290651
    • G71443
    • MDL: MFCD09027112
    • Inchi: 1S/C8H6BrN3S/c9-7-3-1-2-5(11-7)6-4-13-8(10)12-6/h1-4H,(H2,10,12)
    • InChI Key: LERQCRMOKFSOHS-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(C2=CSC(N)=N2)=N1

Computed Properties

  • Exact Mass: 254.94658g/mol
  • Monoisotopic Mass: 254.94658g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • Melting Point: 245-246°C

4-(6-Bromo-2-pyridinyl)-1,3-thiazol-2-amine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

4-(6-Bromo-2-pyridinyl)-1,3-thiazol-2-amine Pricemore >>

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